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Compound of Interest

Compound Name: IKs124

Cat. No.: B15571290

Get Quote

Introduction
CHIR-124 is a potent and selective small molecule inhibitor of Checkpoint Kinase 1 (Chk1), a

critical regulator of cell cycle checkpoints in response to DNA damage.[1][2] Its ability to

abrogate the S and G2-M checkpoints makes it a compound of significant interest in cancer

research, particularly in combination with DNA-damaging chemotherapeutic agents.[1][2][3]

Understanding the solubility of CHIR-124, especially in commonly used laboratory solvents like

dimethyl sulfoxide (DMSO), is crucial for accurate experimental design and the generation of

reliable and reproducible data in both in vitro and in vivo studies.

These application notes provide a comprehensive overview of the solubility of CHIR-124 in

DMSO, including quantitative data from various suppliers, detailed protocols for solution

preparation and solubility determination, and an overview of the signaling pathway it targets.

Quantitative Solubility Data
The solubility of CHIR-124 in DMSO can vary between different batches and suppliers. It is

also important to note that the hygroscopic nature of DMSO can significantly impact the

solubility of the compound; therefore, the use of fresh, anhydrous DMSO is highly

recommended.[1][4]
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Solvent
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Source(s)

DMSO 14 33.34 TargetMol[5]

10 - Cayman Chemical[6]

7.14 17.00 MedChemExpress[4]

7 16.67
Selleck Chemicals[1]

[7][8]

2 - Sigma-Aldrich[9][10]

- 25 Abcam[11]

Water Insoluble Insoluble
Selleck Chemicals[1]

[7][8]

Ethanol Insoluble Insoluble
Selleck Chemicals[1]

[7][8]

0.1N HCl (aq) Soluble - Axon Medchem[12]

DMF 3 mg/ml - Cayman Chemical[6]

Note: The molecular weight of CHIR-124 is 419.91 g/mol .[1][4][8][9][10][12][13]

Signaling Pathway
CHIR-124 is a selective inhibitor of Chk1 kinase.[1][2] In response to DNA damage, Chk1 is

activated and phosphorylates downstream targets, such as Cdc25 phosphatases. This

phosphorylation leads to the inhibition of cyclin-dependent kinases (CDKs) and subsequent cell

cycle arrest at the S and G2-M phases, allowing time for DNA repair. By inhibiting Chk1, CHIR-

124 prevents this cell cycle arrest, causing cells with damaged DNA to proceed into mitosis,

ultimately leading to apoptosis. This mechanism of action is particularly effective in p53-mutant

cancer cells, which are more reliant on the G2-M checkpoint for survival after DNA damage.[1]

[2][3]
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CHIR-124 inhibits Chk1, leading to mitotic catastrophe.
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Protocol 1: Preparation of a CHIR-124 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CHIR-124 in DMSO.

Materials:

CHIR-124 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes

Procedure:

Calculate the required mass of CHIR-124:

Molecular Weight (MW) of CHIR-124 = 419.91 g/mol

To prepare 1 mL of a 10 mM stock solution, the required mass is:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 419.91 g/mol * 1 mL = 0.0041991 g = 4.20 mg

Weighing CHIR-124:

Carefully weigh out 4.20 mg of CHIR-124 powder and place it into a sterile microcentrifuge

tube.

Adding DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CHIR-124

powder.
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Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

[11]

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 1 year).[1]

Workflow for preparing a CHIR-124 stock solution.

Protocol 2: General Guideline for Determining the
Solubility of CHIR-124 in DMSO
This protocol provides a general method to experimentally determine the solubility of a specific

batch of CHIR-124 in DMSO.

Materials:

CHIR-124 powder

Anhydrous DMSO

A series of sterile microcentrifuge tubes

Vortex mixer

Sonicator

Centrifuge
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High-Performance Liquid Chromatography (HPLC) system (or other suitable analytical

method)

Procedure:

Prepare a series of CHIR-124 suspensions in DMSO:

In separate microcentrifuge tubes, weigh out increasing amounts of CHIR-124 (e.g., 2 mg,

5 mg, 10 mg, 15 mg, 20 mg).

Add a fixed volume of anhydrous DMSO (e.g., 1 mL) to each tube.

Equilibration:

Vortex each tube vigorously for 5 minutes.

Sonicate the tubes for 15-20 minutes.

Allow the suspensions to equilibrate at room temperature for at least 24 hours to ensure

saturation. Gentle agitation during this period is recommended.

Separation of Saturated Solution:

Centrifuge the tubes at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

undissolved solid.

Sample Preparation for Analysis:

Carefully collect the supernatant from each tube, ensuring no solid particles are

transferred. This is the saturated solution.

Prepare a series of dilutions of the supernatant with DMSO.

Quantitative Analysis:

Analyze the diluted samples using a validated HPLC method to determine the

concentration of CHIR-124.
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The highest concentration at which no solid was visible before centrifugation represents

an estimate of the solubility. The concentration of the saturated supernatant provides the

quantitative solubility value.

Disclaimer
The information provided in these application notes is for research purposes only. The solubility

of CHIR-124 can be influenced by factors such as the purity of the compound, the quality of the

DMSO, temperature, and equilibration time. It is recommended that researchers independently

verify the solubility of their specific batch of CHIR-124 using appropriate analytical methods.

Always refer to the manufacturer's product datasheet for the most accurate and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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